N-{4-[(sec-butylamino)sulfonyl]phenyl}-5-methyl-3-phenyl-4-isoxazolecarboxamide

• IUPAC Name: N-[4-(butan-2-ylsulfamoyl)phenyl]-5-methyl-3-phenyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C21H23N3O4S/c1-4-14(2)24-29(26,27)18-12-10-17(11-13-18)22-21(25)19-15(3)28-23-20(19)16-8-6-5-7-9-16/h5-14,24H,4H2,1-3H3,(H,22,25)
• InChI Key: SMICDIOYSHZUMR-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NS(=O)(=O)C1=CC=C(C=C1)NC(=O)C2=C(ON=C2C3=CC=CC=C3)C
• Molecular Formula: C21H23N3O4S
• Molecular Weight: 413.5 g/mol

Description

N-{4-[(sec-butylamino)sulfonyl]phenyl}-5-methyl-3-phenyl-4-isoxazolecarboxamide, commonly known as BAY 41-2272, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

BAY 41-2272 works by activating the enzyme soluble guanylate cyclase (sGC), which leads to an increase in the production of cyclic guanosine monophosphate (cGMP). This, in turn, causes relaxation of smooth muscle cells, leading to vasodilation and decreased blood pressure.
Biochemical and Physiological Effects
BAY 41-2272 has been shown to have several biochemical and physiological effects, including vasodilation, anti-inflammatory effects, and inhibition of platelet aggregation. It has also been shown to have a protective effect on the heart and lungs, potentially making it a useful therapeutic agent in cardiovascular and pulmonary diseases.

Advantages and Limitations for Lab Experiments

One advantage of using BAY 41-2272 in lab experiments is its high potency and specificity for sGC activation. However, one limitation is that it can be difficult to work with due to its low solubility in aqueous solutions.

Future Directions

There are several future directions for the research on BAY 41-2272, including further investigation of its potential therapeutic applications in cardiovascular and pulmonary diseases, as well as its role in cancer treatment. Additionally, there is a need for the development of more soluble analogs of BAY 41-2272 to improve its bioavailability and efficacy.

Scientific Research Applications

BAY 41-2272 has been extensively studied for its potential therapeutic applications in various diseases, including hypertension, pulmonary hypertension, and erectile dysfunction. It has also been investigated for its role in cancer treatment and as a potential neuroprotective agent.